Cas no 2228788-90-5 (1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol)

1-(2-Bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol is a brominated cyclopropylmethanol derivative with a substituted phenyl ring, offering versatile utility in synthetic organic chemistry. Its structural features, including the bromine substituent and the sterically hindered cyclopropane ring, make it a valuable intermediate for cross-coupling reactions, such as Suzuki or Negishi couplings, enabling further functionalization. The presence of the hydroxyl group enhances its reactivity for derivatization or as a chiral building block in asymmetric synthesis. The compound’s stability and well-defined stereochemistry contribute to its reliability in pharmaceutical and agrochemical research, particularly in constructing complex molecular frameworks. Its purity and consistent performance make it suitable for high-precision applications.
1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol structure
2228788-90-5 structure
Product Name:1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol
CAS No:2228788-90-5
MF:C13H17BrO
MW:269.177483320236
CID:6024067
PubChem ID:165648869
Update Time:2025-08-03

1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol
    • EN300-1904092
    • 2228788-90-5
    • [1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropyl]methanol
    • Inchi: 1S/C13H17BrO/c1-9-4-5-10(11(14)6-9)13(8-15)7-12(13,2)3/h4-6,15H,7-8H2,1-3H3
    • InChI Key: WVGNYJISGZVBQC-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1C1(CO)CC1(C)C

Computed Properties

  • Exact Mass: 268.04628g/mol
  • Monoisotopic Mass: 268.04628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.2Ų

1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1904092-0.05g
[1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2228788-90-5
0.05g
$1032.0 2023-09-18
Enamine
EN300-1904092-0.1g
[1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2228788-90-5
0.1g
$1081.0 2023-09-18
Enamine
EN300-1904092-0.25g
[1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2228788-90-5
0.25g
$1131.0 2023-09-18
Enamine
EN300-1904092-0.5g
[1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2228788-90-5
0.5g
$1180.0 2023-09-18
Enamine
EN300-1904092-1.0g
[1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2228788-90-5
1g
$1229.0 2023-06-02
Enamine
EN300-1904092-2.5g
[1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2228788-90-5
2.5g
$2408.0 2023-09-18
Enamine
EN300-1904092-5.0g
[1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2228788-90-5
5g
$3562.0 2023-06-02
Enamine
EN300-1904092-10.0g
[1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2228788-90-5
10g
$5283.0 2023-06-02
Enamine
EN300-1904092-1g
[1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2228788-90-5
1g
$1229.0 2023-09-18
Enamine
EN300-1904092-5g
[1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropyl]methanol
2228788-90-5
5g
$3562.0 2023-09-18

Additional information on 1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228788-90-5)

The compound 1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228788-90-5) is a specialized organic molecule with a unique structural framework. Its cyclopropylmethanol core, combined with a bromo-methylphenyl substituent, makes it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential applications in drug discovery, particularly in the development of novel small-molecule inhibitors and biologically active agents. Researchers are increasingly focusing on its synthetic pathways and structure-activity relationships (SAR) to unlock its full potential.

In recent years, the demand for high-purity intermediates like 1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol has surged, driven by advancements in precision medicine and targeted therapy. The compound’s brominated aromatic ring and sterically hindered cyclopropane moiety contribute to its stability and reactivity, making it a valuable building block in organic synthesis. Its CAS No. 2228788-90-5 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in medicinal chemistry and material science.

One of the key long-tail keywords associated with this compound is "synthesis of 1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol," which highlights the interest in its manufacturing process. Another popular query is "applications of brominated cyclopropane derivatives," underscoring its versatility. The compound’s molecular weight and solubility profile are also critical parameters for researchers, as they influence its bioavailability and formulation stability.

From an SEO perspective, incorporating terms like "CAS 2228788-90-5 supplier" or "buy 1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol" can enhance visibility for vendors and researchers alike. The compound’s patent landscape is another area of interest, with several studies investigating its use in proprietary formulations. As the pharmaceutical industry shifts toward green chemistry, the eco-friendly synthesis of such intermediates is gaining traction, aligning with global sustainability goals.

In conclusion, 1-(2-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228788-90-5) represents a promising candidate for diverse applications. Its chemical properties and synthetic accessibility position it as a valuable asset in both academic and industrial settings. Future research may focus on optimizing its reaction yields and exploring its biological efficacy, further solidifying its role in modern science.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd